Carnidazole
Carnidazole
Carnidazole is a member of imidazoles and a C-nitro compound.
Brand Name:
Vulcanchem
CAS No.:
42116-76-7
VCID:
VC0522743
InChI:
InChI=1S/C8H12N4O3S/c1-6-10-5-7(12(13)14)11(6)4-3-9-8(16)15-2/h5H,3-4H2,1-2H3,(H,9,16)
SMILES:
CC1=NC=C(N1CCNC(=S)OC)[N+](=O)[O-]
Molecular Formula:
C8H12N4O3S
Molecular Weight:
244.27 g/mol
Carnidazole
CAS No.: 42116-76-7
Cat. No.: VC0522743
Molecular Formula: C8H12N4O3S
Molecular Weight: 244.27 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Carnidazole is a member of imidazoles and a C-nitro compound. |
|---|---|
| CAS No. | 42116-76-7 |
| Molecular Formula | C8H12N4O3S |
| Molecular Weight | 244.27 g/mol |
| IUPAC Name | O-methyl N-[2-(2-methyl-5-nitroimidazol-1-yl)ethyl]carbamothioate |
| Standard InChI | InChI=1S/C8H12N4O3S/c1-6-10-5-7(12(13)14)11(6)4-3-9-8(16)15-2/h5H,3-4H2,1-2H3,(H,9,16) |
| Standard InChI Key | OVEVHVURWWTPFC-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=NC=C(N1CCN=C(OC)S)[N+](=O)[O-] |
| SMILES | CC1=NC=C(N1CCNC(=S)OC)[N+](=O)[O-] |
| Canonical SMILES | CC1=NC=C(N1CCNC(=S)OC)[N+](=O)[O-] |
| Appearance | Solid powder |
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